Cas no 2164560-49-8 (2-(1-amino-2,3-dimethylcyclobutyl)acetamide)
2-(1-amino-2,3-dimethylcyclobutyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(1-amino-2,3-dimethylcyclobutyl)acetamide
- 2164560-49-8
- EN300-1287046
-
- Inchi: 1S/C8H16N2O/c1-5-3-8(10,6(5)2)4-7(9)11/h5-6H,3-4,10H2,1-2H3,(H2,9,11)
- InChI Key: OCBUSVOSVNCDBC-UHFFFAOYSA-N
- SMILES: O=C(CC1(CC(C)C1C)N)N
Computed Properties
- Exact Mass: 156.126263138g/mol
- Monoisotopic Mass: 156.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.1Ų
2-(1-amino-2,3-dimethylcyclobutyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287046-1.0g |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287046-50mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-100mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-250mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-500mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-1000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-2500mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-5000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1287046-10000mg |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide |
2164560-49-8 | 10000mg |
$4852.0 | 2023-10-01 |
2-(1-amino-2,3-dimethylcyclobutyl)acetamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-(1-amino-2,3-dimethylcyclobutyl)acetamide
Recent Advances in the Study of 2-(1-amino-2,3-dimethylcyclobutyl)acetamide (CAS: 2164560-49-8)
In recent years, the compound 2-(1-amino-2,3-dimethylcyclobutyl)acetamide (CAS: 2164560-49-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl backbone and acetamide functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.
One of the key areas of research has been the synthesis and optimization of 2-(1-amino-2,3-dimethylcyclobutyl)acetamide. Recent publications have detailed novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a scalable and efficient synthesis method, which could facilitate large-scale production for preclinical and clinical trials.
Pharmacological investigations have revealed that 2-(1-amino-2,3-dimethylcyclobutyl)acetamide exhibits notable activity in modulating specific biological pathways. Preliminary in vitro and in vivo studies suggest its potential as an analgesic or anti-inflammatory agent, with mechanisms of action involving interaction with central nervous system receptors. These findings are particularly relevant given the ongoing search for novel pain management therapies with fewer side effects than current options.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound. Researchers have identified key structural features that contribute to its bioactivity, paving the way for the design of derivatives with enhanced efficacy and selectivity. Such advancements highlight the compound's versatility and its potential as a scaffold for developing new therapeutic agents.
In conclusion, the ongoing research on 2-(1-amino-2,3-dimethylcyclobutyl)acetamide (CAS: 2164560-49-8) underscores its significance in modern drug discovery. With continued exploration of its synthetic, pharmacological, and mechanistic properties, this compound may soon transition from a research curiosity to a clinically relevant molecule. Future studies are expected to focus on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in more complex biological systems.
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